Cas no 107223-68-7 (Benzenebutanenitrile, 4-hydroxy-)
107223-68-7 structure
Product Name:Benzenebutanenitrile, 4-hydroxy-
CAS No:107223-68-7
MF:C10H11NO
MW:161.200442552567
CID:1185789
PubChem ID:13781025
Update Time:2025-04-20
Benzenebutanenitrile, 4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanenitrile, 4-hydroxy-
- 4-(4-hydroxyphenyl)butyronitrile
- 4-(4-Hydroxy-phenyl)-butyronitrile
- 4-(4hydroxyphenyl)butyronitrile
- NXSICOWXBLNSCT-UHFFFAOYSA-N
- 107223-68-7
- 4-(4-HYDROXYPHENYL)BUTANENITRILE
- SCHEMBL2554097
- AKOS006332265
-
- MDL: MFCD09744591
- Inchi: 1S/C10H11NO/c11-8-2-1-3-9-4-6-10(12)7-5-9/h4-7,12H,1-3H2
- InChI Key: NXSICOWXBLNSCT-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CCCC#N
Computed Properties
- Exact Mass: 161.08413
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Benzenebutanenitrile, 4-hydroxy- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
107223-68-7 (Benzenebutanenitrile, 4-hydroxy-) Related Products
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